Cas no 1311633-75-6 (N-(1-cyano-3-methylbutyl)-4-(2-phenylethoxy)butanamide)

• Product Name: N-(1-cyano-3-methylbutyl)-4-(2-phenylethoxy)butanamide
• CAS No: 1311633-75-6
• Molecular Formula: C₁₈H₂₆N₂O₂
• Molecular Weight: 302.411244869232
• CID: 6277716
• PubChem ID: 53580097

N-(1-cyano-3-methylbutyl)-4-(2-phenylethoxy)butanamide Properties

Names and Identifiers

• Z1024081168
• 1311633-75-6
• AKOS032989343
• EN300-26683542
• N-(1-cyano-3-methylbutyl)-4-(2-phenylethoxy)butanamide

• InChIKey： BNUADYJNYVVVBS-UHFFFAOYSA-N
• Inchi： 1S/C18H26N2O2/c1-15(2)13-17(14-19)20-18(21)9-6-11-22-12-10-16-7-4-3-5-8-16/h3-5,7-8,15,17H,6,9-13H2,1-2H3,(H,20,21)
• SMILES： O(CCC1C=CC=CC=1)CCCC(NC(C#N)CC(C)C)=O

Computed Properties

• Exact Mass: 302.199428076g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 10
• Monoisotopic Mass: 302.199428076g/mol
• Heavy Atom Count: 22
• Complexity: 353
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 62.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty amides N-acyl amines
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls N-acyl amines